3-Bromo-5,8-dimethylquinolin-4-amine

• CAS No.: 1211418-41-5
• Molecular Formula: C11H11BrN2
• Molecular Weight: 251.127
• IUPAC Name: 3-bromo-5,8-dimethylquinolin-4-amine
• InChI: InChI=1S/C11H11BrN2/c1-6-3-4-7(2)11-9(6)10(13)8(12)5-14-11/h3-5H,1-2H3,(H2,13,14)
• InChI Key: HIKNSUUIOSLUCP-UHFFFAOYSA-N
• SMILES: CC1=C2C(=C(C=NC2=C(C=C1)C)Br)N
• Synonyms: 4-Amino-3-bromo-5,8-dimethylquinoline

Description

3-Bromo-5,8-dimethylquinolin-4-amine is a halogenated quinoline derivative characterized by a bromine atom at position 3, methyl groups at positions 5 and 8, and an amine group at position 4. The quinoline core is a bicyclic structure comprising a benzene ring fused to a pyridine ring, which confers unique electronic and steric properties. Quinolines are widely studied for applications in pharmaceuticals, agrochemicals, and materials science due to their structural versatility .

Comparison with Similar Compounds

Structural Comparison

The structural nuances of 3-bromo-5,8-dimethylquinolin-4-amine and its analogues are critical in determining their physicochemical and functional differences:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Features
3-Bromo-5,8-dimethylquinolin-4-amine	Br (3), CH₃ (5,8), NH₂ (4)	C₁₁H₁₂BrN₂	~252.13*	High steric bulk; balanced electronic effects
6-Bromo-N-methylquinolin-4-amine	Br (6), CH₃ (N-methyl), NHCH₃ (4)	C₁₀H₉BrN₂	237.10	Bromine at position 6; N-methylation reduces polarity
3-Bromo-8-fluoroquinolin-4-amine	Br (3), F (8), NH₂ (4)	C₉H₅BrFN₂	255.05	Fluorine at 8 increases electronegativity
4-Amino-3-bromo-5,7-difluoro-2-methylquinoline	Br (3), F (5,7), CH₃ (2), NH₂ (4)	C₁₀H₇BrF₂N₂	273.08	Difluoro substitution enhances electron deficiency

Key Observations :

• Bromine Position: Bromine at position 3 (target compound) vs. 6 (6-Bromo-N-methylquinolin-4-amine) alters electronic distribution and steric accessibility for reactions .
• Methyl vs.
• N-Methylation: The N-methyl group in 6-Bromo-N-methylquinolin-4-amine reduces basicity of the amine, impacting solubility and pharmacokinetics .

Physicochemical Properties

Predicted and experimental properties of related compounds highlight substituent effects:

Compound Name	Density (g/cm³)	Boiling Point (°C)	pKa
4-Amino-3-bromo-5,7-difluoro-2-methylquinoline	1.707 (Predicted)	345.0 (Predicted)	4.84
6-Bromo-N-methylquinolin-4-amine	N/A	N/A	N/A
3-Bromo-5,8-dimethylquinolin-4-amine	~1.6 (Estimated)	~340 (Estimated)	~5.0 (Estimated)

Analysis :

• Density and Boiling Point: Fluorinated derivatives (e.g., 4-Amino-3-bromo-5,7-difluoro-2-methylquinoline) exhibit higher density due to fluorine’s atomic mass. Methyl groups in the target compound likely lower density but increase boiling point through van der Waals interactions .
• pKa : The pKa of the target compound’s amine group (~5.0) is influenced by electron-withdrawing bromine and electron-donating methyl groups, comparable to the pKa of 4.84 in the difluoro analogue .

Data Tables

See Section 2.1 and 2.2 for comparative tables.